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Compound of Interest

Compound Name: (S)-TNG260

Cat. No.: B10861573

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is paramount. This document provides essential
procedural guidance for the proper disposal of (S)-TNG260, a selective COREST deacetylase
inhibitor. The following information is based on general laboratory safety protocols and should
be supplemented by the specific Safety Data Sheet (SDS) provided by the manufacturer and
your institution's environmental health and safety (EHS) guidelines.

Essential Safety and Handling Information

While a specific Safety Data Sheet for (S)-TNG260 is not publicly available, a general SDS for
similar compounds from suppliers like MedChemExpress provides crucial safety information.[1]
The chemical, physical, and toxicological properties of (S)-TNG260 have not been fully
investigated.[1] Therefore, it should be handled with care, assuming it is a potentially
hazardous substance.

Key Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling (S)-TNG260.

e Ventilation: Use the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.[1]
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e Avoid Contact: Prevent contact with skin and eyes. In case of contact, flush the affected area
with copious amounts of water and seek medical attention.[1]

o Storage: Store (S)-TNG260 in a tightly sealed container in a cool, dry, and well-ventilated
place, away from incompatible materials.[1]

Quantitative Data Summary

The following table summarizes key information for (S)-TNG260 based on available data. Note
that comprehensive toxicological and environmental data are limited.

Parameter Information Source
Chemical Name (S)-TNG260 -

CAS Number 2935964-93-3 [2]
Molecular Formula C20H1sFN302S -
Molecular Weight 383.44 g/mol -
Appearance Solid -

Powder: -20°C for 3 years. In
Storage Temperature solvent: -80°C for 1 year, -
-20°C for 1 month.

Solubility Soluble in DMSO -

Not fully characterized.
Hazard Statements [1]
Assumed to be harmful.

Dispose of as hazardous
Disposal Consideration waste in accordance with local [1]

regulations.

Step-by-Step Disposal Protocol

The proper disposal of (S)-TNG260 and its contaminated materials is crucial to prevent
environmental contamination and ensure laboratory safety. The following protocol outlines the
general steps for disposal.
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Step 1: Waste Segregation and Collection

Designated Waste Container: All waste materials contaminated with (S)-TNG260, including
unused compound, solutions, contaminated pipette tips, tubes, and gloves, must be
collected in a designated hazardous waste container.

Container Compatibility: Ensure the waste container is made of a material compatible with
(S)-TNG260 and any solvents used.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "(S)-TNG260". The accumulation start date should also be clearly marked.

Step 2: Waste Storage

Secure Storage Area: Store the sealed hazardous waste container in a designated, secure
area, away from general laboratory traffic.

Secondary Containment: It is best practice to place the primary waste container within a
larger, chemically resistant secondary container to prevent spills.

Incompatible Wastes: Do not mix (S)-TNG260 waste with other incompatible chemical waste
streams.

Step 3: Final Disposal

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste.

Licensed Waste Disposal Vendor: The EHS department will coordinate with a licensed
hazardous waste disposal vendor for the final treatment and disposal of the chemical waste
in compliance with all local, state, and federal regulations.

Experimental Protocol: Decontamination

In the event of a small spill of (S)-TNG260, the following general decontamination procedure

can be followed. For large spills, evacuate the area and contact your institution's EHS

department immediately.
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Materials:

Appropriate PPE (gloves, lab coat, safety glasses)

Absorbent material (e.g., vermiculite, sand, or chemical absorbent pads)

Decontaminating solution (e.g., a detergent solution, followed by a solvent rinse such as
ethanol)

Hazardous waste bags and container
Procedure:
» Contain the Spill: Cover the spill with an absorbent material to prevent it from spreading.

o Collect the Absorbed Material: Carefully collect the absorbent material and any contaminated
debris and place it in a labeled hazardous waste bag.

o Decontaminate the Surface: Clean the spill area with a detergent solution, followed by a
rinse with a suitable solvent like ethanol.

o Dispose of Contaminated Materials: All materials used for cleanup, including gloves and
wipes, must be placed in the hazardous waste bag.

o Final Disposal: Seal the hazardous waste bag and place it in the designated hazardous
waste container for (S)-TNG260.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-
TNG260.
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Workflow for (S)-TNG260 Disposal
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Caption: Logical workflow for the safe disposal of (S)-TNG260.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of (S)-TNG260: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861573#s-tng260-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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